2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-(pyridin-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12-5-7-13(8-6-12)20-16(22)11-21-17(23)15(25-18(21)24)10-14-4-2-3-9-19-14/h2-10H,11H2,1H3,(H,20,22)/b15-10-
• InChI Key: BEAFIGQVCXPJGS-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC=CC=N3)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=CC=N3)SC2=O
• solubility: 0.9 [ug/mL]

Description

2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their anti-diabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is not fully understood. However, it is known to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism, as well as inflammation. Activation of PPARγ has been shown to improve insulin sensitivity, reduce inflammation, and inhibit tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to improve glucose uptake and insulin sensitivity in adipose tissue and skeletal muscle. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, the compound has been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide in lab experiments is its well-established synthesis method. This allows for the production of large quantities of the compound with good purity. Another advantage is its versatility, as it has been shown to have multiple therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide. One direction is to further investigate its anti-cancer properties and its potential use in cancer therapy. Another direction is to optimize its anti-inflammatory properties for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves the reaction between 2-pyridinecarboxaldehyde and 2-mercaptoacetic acid in the presence of a base. The resulting product is then reacted with 4-methylphenylacetyl chloride to yield the final compound. This synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-diabetic properties. The compound has been tested in vitro and in vivo, and has shown promising results in pre-clinical studies.